1-Tosylpiperidin-4-one
Cat. No. B1348791
M. Wt: 253.32 g/mol
InChI Key: PCEBUFJFSAZGNQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08440830B2
Procedure details
To a solution of a piperidone hydrochloride (1 eq) in dichloromethane was added pyridine (2.1 eq) at 0° C. and the reaction mixture was stirred for 15 min. To this, a solution p-toluene sulfonyl chloride (1.1 eq) in dichloromethane was added at 0° C. and the reaction was continued at room temperature for overnight. Water was added and the organic layer was separated, dried over anhydrous Na2SO4 and concentrated under reduced pressure to afford crude product, which, on purification by column chromatography afforded the 1-[(4-methylphenyl)sulfonyl]piperidin-4-one.
Identifiers
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REACTION_CXSMILES
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Cl.[NH:2]1[CH2:7][CH2:6][CH2:5][CH2:4][C:3]1=O.N1C=CC=CC=1.[C:15]1([CH3:25])[CH:20]=[CH:19][C:18]([S:21](Cl)(=[O:23])=[O:22])=[CH:17][CH:16]=1.[OH2:26]>ClCCl>[CH3:25][C:15]1[CH:20]=[CH:19][C:18]([S:21]([N:2]2[CH2:7][CH2:6][C:5](=[O:26])[CH2:4][CH2:3]2)(=[O:23])=[O:22])=[CH:17][CH:16]=1 |f:0.1|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl.N1C(CCCC1)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=C(C=C1)S(=O)(=O)Cl)C
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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ClCCl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the reaction mixture was stirred for 15 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WAIT
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Type
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WAIT
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Details
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the reaction was continued at room temperature for overnight
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Duration
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8 (± 8) h
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CUSTOM
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Type
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CUSTOM
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Details
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the organic layer was separated
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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to afford crude product, which
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CUSTOM
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Type
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CUSTOM
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Details
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on purification by column chromatography
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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Type
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product
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Smiles
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CC1=CC=C(C=C1)S(=O)(=O)N1CCC(CC1)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
